Cas no 26158-00-9 (Benzenesulfonic acid monohydrate)

• Product Name: Benzenesulfonic acid monohydrate
• CAS No: 26158-00-9
• MF: C₆H₈O₄S
• MW: 176.190320968628
• MDL: MFCD00149976
• CID: 242597
• PubChem ID: 87563243
• Update Time: 2025-04-19

Benzenesulfonic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,hydrate (1:1)
• Benzenesulfonic Acid Monohydrate
• benzenesulfonic acid,hydrate
• benzenesulfonic acid hydrate
• Benzenesulfonic acid, monohydrate
• Benzenesulfonicacidmonohydrate
• benzene sulfonic acid hydrate
• C6H6O3S.H2O
• Bezenesulfonic acid monohydrate
• benzenesulfonic acid mono hydrate
• MVIOINXPSFUJEN-UHFFFAOYSA-N
• Benzenesulfonic acid--water (1/1)
• Benzenesulfonic acid, hydrate (1:1)
• Benzenesulfonic acid monohydrate, 97%
• TRA0000181
• Phenolsulfonic acid, liquid [UN1803] [Corrosive]
• EINECS 215-587-0
• 26158-00-9
• DTXSID70575831
• F0001-0868
• AS-14645
• Phenolsulfonic acid, liquid
• D77990
• Hydroxybenzenesulphonic acid
• Sulfophenol
• A901646
• Hydroxy benzenesulfonic acid
• UN1803
• Benzenesulfonicacid,hydrate(2:3)
• AKOS015855254
• MFCD00149976
• UNII-4OOD0LGW0Q
• 4OOD0LGW0Q
• SCHEMBL338461
• HYDROXYBENZENESULFONIC ACID
• FT-0778172
• Caswell No. 650
• EPA Pesticide Chemical Code 064102
• HSDB 5818
• benzenesulfonic acid;hydrate
• J-016287
• CS-W016014
• Benzenesulfonic Acid Hydrate;
• Benzenesulfonic acid monohydrate

• MDL： MFCD00149976
• Inchi： 1S/C6H6O3S.H2O/c7-10(8,9)6-4-2-1-3-5-6;/h1-5H,(H,7,8,9);1H2
• InChI Key： MVIOINXPSFUJEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.O
• BRN： 4552655

Computed Properties

• Exact Mass: 176.01400
• Monoisotopic Mass: 176.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.32
• Melting Point: 42-49 °C (lit.)
• Flash Point: 53 °C
• Water Partition Coefficient: transparency
• PSA: 71.98000
• LogP: 1.94980
• Solubility: Not determined

Benzenesulfonic acid monohydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：1
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S36/37/39; S45
• RTECS：DB4200000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R34; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters